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ethoxyacetamide

Cat. No.: B1340483 Get Quote

Introduction

These application notes provide a detailed overview of the use of N-(3-Aminophenyl)acetamide

as a versatile intermediate in the synthesis of various dyes. While the topic specifies N-(3-
Aminophenyl)-2-ethoxyacetamide, publicly available scientific literature predominantly

focuses on the closely related and widely used precursor, N-(3-Aminophenyl)acetamide (also

known as 3-aminoacetanilide or m-aminoacetanilide). This document will, therefore, focus on

the applications and protocols for N-(3-Aminophenyl)acetamide, as the synthetic principles are

directly applicable.

N-(3-Aminophenyl)acetamide is a key aromatic amine used in the chemical industry, primarily

as a precursor for the synthesis of azo and disperse dyes.[1] Its structure features a primary

aromatic amine group (-NH₂) that can be readily diazotized, and an acetamide group (-

NHCOCH₃) that modifies the electronic properties of the molecule, influencing the final color

and fastness properties of the dye.

Application Notes
Azo Dye Synthesis
N-(3-Aminophenyl)acetamide is a common diazo component in the synthesis of monoazo and

disazo dyes. The general synthesis process is a two-step reaction: diazotization followed by a

coupling reaction.[2]
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Diazotization: The primary aromatic amine group of N-(3-Aminophenyl)acetamide is

converted into a highly reactive diazonium salt in the presence of a nitrous acid (typically

generated in situ from sodium nitrite and a strong acid like hydrochloric acid) at low

temperatures (0-5 °C).

Azo Coupling: The resulting diazonium salt solution is then reacted with a coupling

component. Coupling components are electron-rich aromatic compounds such as phenols,

naphthols, anilines, or other aromatic amines.[2] This electrophilic substitution reaction forms

the characteristic azo bond (-N=N-), which acts as the chromophore responsible for the dye's

color.

The wide variety of available coupling components allows for the synthesis of a broad spectrum

of colors, including yellows, oranges, reds, browns, and blues. The acetamide group on the N-

(3-Aminophenyl)acetamide moiety can be hydrolyzed post-synthesis to yield a free amino

group, providing a route for creating more complex dyes or for use in reactive dyes that form

covalent bonds with fibers.

Disperse Dye Synthesis
Disperse dyes are non-ionic colorants with low water solubility, suitable for dyeing hydrophobic

synthetic fibers such as polyester, nylon, and acetate.[3] N-(3-Aminophenyl)acetamide is used

to create disperse dyes that can be finely dispersed in an aqueous dyebath. These dyes

penetrate the fiber at high temperatures (typically around 130 °C) and pressures.[3][4] The

resulting dyes often exhibit good fastness properties, including resistance to washing and light.

[4][5]

Physicochemical Data
The following table summarizes key physicochemical properties for N-(3-

Aminophenyl)acetamide.
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Property Value Reference

Chemical Name N-(3-Aminophenyl)acetamide [6]

CAS Number 102-28-3 [6]

Molecular Formula C₈H₁₀N₂O [1][6]

Molecular Weight 150.18 g/mol [1][6]

Appearance Gray solid [1]

Melting Point 86-88 °C [1]

Boiling Point 388.9 °C at 760 mmHg [1]

Water Solubility 1-5 g/100 mL at 24 °C [1]

Experimental Protocols
Protocol 1: Synthesis of a Monoazo Dye from N-(3-
Aminophenyl)acetamide
This protocol describes a general procedure for the synthesis of a monoazo dye using N-(3-

Aminophenyl)acetamide as the diazo component and β-naphthol as the coupling component.

Materials:

N-(3-Aminophenyl)acetamide

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

β-Naphthol

Sodium Hydroxide (NaOH)

Ice

Distilled Water
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Ethanol (for recrystallization)

Procedure:

Part A: Diazotization of N-(3-Aminophenyl)acetamide

In a 250 mL beaker, dissolve 1.50 g (0.01 mol) of N-(3-Aminophenyl)acetamide in a solution

of 3 mL of concentrated HCl and 20 mL of water.

Cool the resulting solution to 0-5 °C in an ice bath with constant stirring.

Prepare a solution of 0.70 g (0.01 mol) of sodium nitrite in 10 mL of cold water.

Add the sodium nitrite solution dropwise to the cold amine solution over 10-15 minutes,

ensuring the temperature does not rise above 5 °C. Continuous stirring is critical.

After the addition is complete, stir the mixture for another 15 minutes to ensure the reaction

goes to completion. The resulting clear solution contains the diazonium salt.

Part B: Azo Coupling

In a separate 400 mL beaker, dissolve 1.44 g (0.01 mol) of β-naphthol in 20 mL of a 10%

sodium hydroxide solution.

Cool this solution to 5 °C in an ice bath.

Slowly add the previously prepared diazonium salt solution to the cold β-naphthol solution

with vigorous stirring.

A colored precipitate should form immediately.

Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete

coupling.

Part C: Isolation and Purification

Collect the precipitated dye by vacuum filtration using a Buchner funnel.
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Wash the solid dye product with several portions of cold water until the filtrate is neutral.

Air-dry the crude dye.

For further purification, the dye can be recrystallized from a suitable solvent, such as

ethanol.

Visualized Workflows

Stage 1: Diazotization

Stage 2: Azo Coupling
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Caption: General workflow for synthesizing an azo dye.

Protocol 2: Application of Disperse Dyes to Polyester
Fabric
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This protocol outlines the high-temperature exhaust dyeing method for applying a synthesized

disperse dye to polyester fabric.

Materials:

Synthesized disperse dye

Polyester fabric swatch

Dispersing agent (e.g., a lignosulphonate-based product)

Acetic acid (to adjust pH)

High-temperature, high-pressure (HTHP) beaker dyeing machine

Non-ionic detergent

Procedure:

Part A: Dyebath Preparation

Create a fine dispersion of the dye by pasting 0.1 g of the synthesized disperse dye (for a

2% shade on 5 g of fabric) with 1-2 mL of a dispersing agent.

Gradually add hot water to the paste to create a smooth, lump-free dispersion.

Transfer this dispersion to the dyeing vessel and add water to make up the final volume,

maintaining a liquor-to-goods ratio of 40:1.

Add 1 g/L of a suitable dispersing agent to the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Part B: Dyeing Process

Introduce the polyester fabric swatch into the dyebath at room temperature.

Seal the dyeing vessel and place it in the HTHP dyeing machine.
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Raise the temperature of the dyebath from ambient to 130 °C at a rate of 2 °C per minute.[3]

Maintain the dyeing process at 130 °C for 60 minutes.

Cool the dyebath down to 70 °C at a rate of 3 °C per minute.

Remove the dyed fabric from the dyebath and rinse it with cold water.

Part C: Aftertreatment (Reduction Clearing)

To remove unfixed surface dye and improve wash fastness, treat the dyed fabric in a solution

containing 2 g/L sodium hydrosulphite, 2 g/L sodium hydroxide, and 1 g/L non-ionic

detergent at 60-70 °C for 15-20 minutes.

Rinse the fabric thoroughly with hot water, followed by cold water.

Neutralize the fabric with a dilute acetic acid solution, rinse again, and then air-dry.
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Caption: Logical workflow for applying a disperse dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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